Acid citrate dextrose

• CAS RN: 13838-07-8
• Molecular Formula: C12H20O13
• Molecular Weight: 372.28 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylic acid;(2R,3S,4R,5R)-2,3,4,5,6-pentahydroxyhexanal
• InChI: InChI=1S/C6H8O7.C6H12O6/c7-3(8)1-6(13,5(11)12)2-4(9)10;7-1-3(9)5(11)6(12)4(10)2-8/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1,3-6,8-12H,2H2/t;3-,4+,5+,6+/m.0/s1
• InChI Key: IJRKANNOPXMZSG-SSPAHAAFSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)O.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• SMILES: C(C(C(C(C(C=O)O)O)O)O)O.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
• synonyms: ACD solution; ACD-A solution; acid citrate dextrose

Description

Acid citrate dextrose (ACD) is a solution used as an anticoagulant in blood transfusions and laboratory experiments. It is a sterile solution that prevents blood from clotting by chelating calcium ions necessary for coagulation. ACD is also used to preserve blood components such as red blood cells, platelets, and plasma for transfusions.

Mechanism of Action

The mechanism of action of Acid citrate dextrose is based on its ability to chelate calcium ions necessary for coagulation. Calcium ions play a critical role in the coagulation cascade, and their removal prevents the formation of clots. This compound works by binding to calcium ions, forming a complex that prevents their interaction with coagulation factors. This results in the inhibition of the coagulation cascade and the prevention of blood clotting.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on blood components. It prevents the formation of clots, thereby ensuring that blood components remain viable for a longer period. This compound also maintains the pH of blood components, preventing the breakdown of proteins and other cellular components. This compound also helps to prevent the growth of bacteria and other microorganisms in blood components, ensuring their sterility.

Advantages and Limitations for Lab Experiments

Acid citrate dextrose has several advantages and limitations for lab experiments. Its main advantage is that it preserves blood components for a longer period, allowing for extended experimental time frames. This compound also maintains the viability and sterility of blood components, ensuring that the results of experiments are accurate. However, this compound has some limitations, such as its inability to prevent the breakdown of some cellular components over extended periods. Additionally, this compound can interfere with some laboratory assays, leading to inaccurate results.

Future Directions

There are several future directions for the use of Acid citrate dextrose in scientific research. One area of research is the development of new anticoagulants that are more effective than this compound. Another area of research is the optimization of the this compound formulation to improve its performance in preserving blood components. Additionally, there is a need to investigate the potential interactions of this compound with laboratory assays to improve their accuracy.
Conclusion
In conclusion, this compound is a solution used as an anticoagulant in blood transfusions and laboratory experiments. It is composed of citrate, dextrose, and citric acid and works by chelating calcium ions necessary for coagulation. This compound has several advantages and limitations for lab experiments and has several future directions for research. Its use in scientific research ensures that blood components are preserved and remain viable for a longer period, allowing for extended experimental time frames.

Synthesis Methods

Acid citrate dextrose is a solution composed of three main components: citrate, dextrose, and citric acid. The synthesis of this compound involves the mixing of these three components in a specific ratio. The citrate component is usually sodium citrate, which is dissolved in sterile water. The dextrose component is glucose, which is added to the citrate solution. Citric acid is then added to the solution to adjust the pH. The final solution is sterilized by filtration or autoclaving.

Scientific Research Applications

Acid citrate dextrose is widely used in scientific research, particularly in the field of hematology and blood transfusion. It is used as an anticoagulant in blood collection and preservation for laboratory experiments. This compound is also used in the preparation of blood components such as red blood cells, platelets, and plasma for transfusions. The use of this compound in scientific research ensures that the blood components are preserved and remain viable for a longer period, allowing for extended experimental time frames.